Cas no 2171189-00-5 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171189-00-5
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6023062
• PubChem ID: 165808768
• Update Time: 2025-06-29

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• 2171189-00-5
• EN300-1504358

• Inchi： 1S/C26H24N2O5/c1-2-22(25(30)31)27-24(29)20-13-7-8-14-23(20)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-14,21-22H,2,15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： GRVIPBOKQFCRIE-JOCHJYFZSA-N
• SMILES： O(C(NC1C=CC=CC=1C(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Comprehensive Overview of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171189-00-5)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171189-00-5) is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for Fmoc-protected amino acids, peptide coupling reagents, and chiral intermediates, reflecting the growing demand for high-purity compounds in drug discovery and biotechnology.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has elevated the importance of compounds like (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, which serves as a key intermediate in the synthesis of bioactive peptides. Common search queries such as "Fmoc-amino acid applications" and "peptide synthesis techniques" highlight the need for detailed technical insights into such compounds.

The chiral center in this molecule, denoted by the (2R) configuration, is particularly significant for enantioselective synthesis, a hot topic in modern organic chemistry. Enantiopure compounds are essential for developing drugs with minimal side effects, aligning with the pharmaceutical industry's focus on green chemistry and sustainable synthesis. Searches for "chiral building blocks" and "asymmetric synthesis" often lead to discussions about derivatives like this compound.

From a technical perspective, the Fmoc group in (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid offers excellent stability under basic conditions while being readily cleaved under mild acidic conditions. This property is crucial for stepwise peptide assembly, a technique widely adopted in automated synthesizers. The compound's compatibility with resin-based synthesis and microwave-assisted peptide coupling further enhances its utility, addressing common laboratory challenges like reaction efficiency and yield optimization.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171189-00-5) represents a vital tool for researchers exploring peptide therapeutics, bioconjugation, and drug delivery systems. Its role in advancing precision medicine and biopharmaceutical innovation underscores its relevance in contemporary scientific discourse.